2-Methoxy-3-methyl-pyridin-5-ol

• IUPAC Name: 6-methoxy-5-methylpyridin-3-ol
• InChI: InChI=1S/C7H9NO2/c1-5-3-6(9)4-8-7(5)10-2/h3-4,9H,1-2H3
• InChI Key: AOTIDIZITOJZFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1OC)O
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol

Description

“2-Methoxy-3-methyl-pyridin-5-ol” is an organic compound. It belongs to the class of organic compounds known as anisoles. The molecular weight of this compound is 125.13.

Scientific Research Applications

Novel Synthesis and Pharmaceutical Applications

The chemical compound "2-Methoxy-3-methyl-pyridin-5-ol" is a part of the broader family of pyridine derivatives, which are known for their significance in pharmaceutical applications. A review on the novel synthesis of Omeprazole, a proton pump inhibitor, highlights the pharmaceutical impurities and the synthesis pathways of related compounds, emphasizing the importance of pyridine derivatives in developing anti-ulcer drugs. This review elaborates on various novel impurities of Omeprazole, showcasing the compound's role in enhancing pharmaceutical formulations (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Catalysis and Chemical Synthesis

Pyridine derivatives, including "2-Methoxy-3-methyl-pyridin-5-ol," have been extensively researched for their catalytic properties. The synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) underlines the importance of pyridine scaffolds in medicinal and pharmaceutical industries. This review covers synthetic pathways employing hybrid catalysts, highlighting the compound's role in developing bioactive molecules and pharmaceutical applications (Parmar, Vala, & Patel, 2023).

Medicinal Chemistry

In medicinal chemistry, pyridine derivatives are pivotal for their therapeutic potential. A comprehensive review on the medicinal importance of pyridine derivatives, including "2-Methoxy-3-methyl-pyridin-5-ol," showcases a wide range of biological activities such as antifungal, antibacterial, and anticancer effects. This review discusses the synthetic routes, structural characterization, and the diverse medicinal applications of pyridine derivatives, illustrating their critical role in drug discovery and development (Altaf et al., 2015).

Environmental and Analytical Chemistry

Pyridine derivatives are also significant in environmental and analytical chemistry for their chemosensing applications. They exhibit high affinity for various ions and can be utilized as effective chemosensors for detecting different species in environmental, agricultural, and biological samples. A review highlights the structural characterization and analytical applications of pyridine derivatives, including their role as chemosensors, underlining their importance beyond pharmaceuticals into broader analytical applications (Abu-Taweel et al., 2022).